molecular formula C10H21NO2 B13268131 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol

2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol

Cat. No.: B13268131
M. Wt: 187.28 g/mol
InChI Key: CLJNCVKWWHCWGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol is a secondary amine-containing glycol derivative characterized by a cyclohexyl group attached to an ethoxyethanol backbone via an amino linkage. This compound is part of a broader class of amino alcohols, which are valued for their surfactant-like properties, solubility in polar solvents, and applications in pharmaceutical synthesis and polymer chemistry. The cyclohexyl substituent imparts steric bulk and lipophilicity, distinguishing it from linear or aromatic analogs.

Properties

Molecular Formula

C10H21NO2

Molecular Weight

187.28 g/mol

IUPAC Name

2-[2-(cyclohexylamino)ethoxy]ethanol

InChI

InChI=1S/C10H21NO2/c12-7-9-13-8-6-11-10-4-2-1-3-5-10/h10-12H,1-9H2

InChI Key

CLJNCVKWWHCWGC-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)NCCOCCO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol typically involves the reaction of cyclohexylamine with ethylene oxide in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-pressure reactors and continuous flow systems to maintain the efficiency and yield of the product. The reaction conditions are optimized to minimize by-products and ensure high purity .

Chemical Reactions Analysis

Types of Reactions

2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexanone, while reduction can produce cyclohexylamine .

Scientific Research Applications

2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol is utilized in various scientific research applications:

Mechanism of Action

The mechanism of action of 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol involves its interaction with specific molecular targets and pathways. The cyclohexylamino group can interact with various enzymes and receptors, modulating their activity. The ethoxyethanol backbone facilitates the compound’s solubility and transport within biological systems .

Comparison with Similar Compounds

Key Observations :

  • Cyclohexyl vs. Benzyl Groups : Cyclohexyl derivatives exhibit higher lipophilicity (logP ~2.5 estimated) compared to benzyl analogs (logP ~1.8), impacting solubility and membrane permeability .
  • Synthetic Yields: Benzylamino derivatives achieve higher yields (85%) than bulky aromatic analogs like YTK-A76 (39.1%), suggesting steric hindrance affects reaction efficiency .

Physicochemical Properties

Property 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol 2-{[2-(2-Methoxyethoxy)ethyl]amino}ethan-1-ol (98433-85-3) 2-(2-Methoxyethoxy)ethanol (111-77-3)
Molecular Weight (g/mol) 215.33 (predicted) 163.22 120.15
Boiling Point (°C) Not reported Not reported 202
logP (Predicted) ~2.5 ~0.5 -0.34
Water Solubility Moderate High Miscible
Key Functional Groups Cyclohexylamine, ethoxyethanol Methoxyethoxy, secondary amine Methoxyethoxy

Key Observations :

  • The cyclohexylamino group significantly increases logP compared to methoxyethoxy analogs, enhancing lipid solubility .
  • Methoxyethoxy derivatives (e.g., 2-(2-methoxyethoxy)ethanol) are fully water-miscible due to their polar ether linkages .

Key Observations :

  • Cyclohexylamino derivatives lack explicit toxicity data but share handling protocols with other secondary amines (e.g., skin/eye protection) .
  • Phenoxyethoxy derivatives (e.g., CAS 9036-19-5) pose inhalation risks (H335), necessitating stricter controls than ethoxyethanol analogs .

Biological Activity

The compound 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol , often referred to as a cyclohexylamino derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, including mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol can be represented as follows:

  • Molecular Formula : C₁₁H₁₅N₁O₂
  • Functional Groups :
    • Hydroxyl (-OH) group
    • Ether linkage
    • Cyclohexylamino moiety

These functional groups suggest potential interactions with biological systems, influencing its pharmacological effects.

The biological activity of 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol has been investigated primarily through its interactions with various molecular targets:

  • Enzyme Inhibition : The compound may inhibit specific enzymes, which can alter metabolic pathways.
  • Receptor Binding : The cyclohexylamino group is hypothesized to enhance binding affinity to certain receptors, modulating their activity and leading to biological effects such as anti-inflammatory or analgesic properties.

Pharmacological Properties

Research indicates that this compound exhibits several pharmacological properties:

  • Anti-inflammatory Effects : Preliminary studies suggest that it may reduce inflammation through modulation of cytokine release.
  • Analgesic Activity : Its interaction with pain pathways could provide analgesic benefits, although further studies are needed to confirm these effects.

In Vitro Studies

In vitro experiments have shown that 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol can affect cell viability and proliferation. For instance, a study demonstrated that the compound inhibited the proliferation of human peripheral blood lymphocytes in a dose-dependent manner, indicating its potential as an immunomodulatory agent .

In Vivo Studies

In vivo studies have provided additional insights into the compound's efficacy. A notable study involved administering the compound to mice infected with T. congolense, where it demonstrated significant curative effects at specific dosages. This suggests potential applications in veterinary medicine, particularly for treating parasitic infections .

Pharmacokinetics

Pharmacokinetic studies reveal important aspects of the compound's behavior in biological systems:

  • Absorption and Distribution : Following administration, the compound exhibited moderate clearance from the bloodstream with a volume of distribution indicating tissue penetration beyond vasculature.
  • Metabolism : The compound showed stability to hepatic metabolism, suggesting alternative clearance mechanisms may play a role in its pharmacokinetics .

Table 1: Summary of Biological Activities

Activity TypeObservationsReferences
Enzyme InhibitionModulates specific metabolic pathways
Anti-inflammatoryReduces cytokine release
AnalgesicPotential pain relief through receptor modulation
ImmunomodulatoryInhibits lymphocyte proliferation
AntiparasiticCurative effects against T. congolense

Table 2: Pharmacokinetic Profile

ParameterValue
Volume of DistributionModerate
ClearanceModerate
Half-life~1.8 hours
BioavailabilityLow (9% IM administration)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.